Cas no 139938-60-6 (Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-)

• Product Name: Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-
• CAS No: 139938-60-6
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 102107
• PubChem ID: 14973460
• Update Time: 2025-04-18

Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-
• 139938-60-6
• 1-(3,5-Dimethyl-1,2,4-triazin-6-yl)ethanone
• Ethanone, 1-(3,5-dimethyl-1,2,4-triazin-6-yl)- (9CI)
• Ethanone,1-(3,5-dimethyl-1,2,4-triazin-6-yl)-(9ci)

• Inchi： 1S/C7H9N3O/c1-4-7(5(2)11)10-9-6(3)8-4/h1-3H3
• InChI Key： NFFDUBIUZMQSEN-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=NC(C)=NN=1

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.74